Cas no 1353959-27-9 (2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol)
2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol
- 2-(((6-Bromopyridin-3-yl)methyl)(isopropyl)amino)ethanol
- AM92935
- 2-[(6-Bromopyridin-3-ylmethyl)isopropylamino]ethanol
-
- Inchi: 1S/C11H17BrN2O/c1-9(2)14(5-6-15)8-10-3-4-11(12)13-7-10/h3-4,7,9,15H,5-6,8H2,1-2H3
- InChI Key: IBKZNHOTNHVJNQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)CN(CCO)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 178
- Topological Polar Surface Area: 36.4
2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086616-500mg |
2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol |
1353959-27-9 | 500mg |
£488.00 | 2022-03-01 |
2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol
Professional Introduction to Compound with CAS No. 1353959-27-9 and Product Name: 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol
The compound with the CAS number 1353959-27-9 and the product name 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.
At the core of this compound's significance lies its molecular architecture, which integrates several key functional groups that contribute to its versatility. The presence of a 6-Bromo-pyridin-3-ylmethyl moiety in the structure introduces a bromine substituent, which is known for its ability to participate in various chemical reactions, including cross-coupling reactions. This feature makes the compound a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules.
The isopropyl-amino group attached to the ethanol backbone further enhances the compound's reactivity and potential biological activity. This group is commonly found in many pharmacologically active compounds, where it contributes to solubility, metabolic stability, and interaction with biological targets. The combination of these functional groups suggests that this compound may exhibit a range of biological activities, making it a promising candidate for further investigation.
Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional handles to facilitate their derivatization into lead compounds. The structure of 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol aligns well with this principle, offering multiple sites for chemical modification. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are crucial.
In particular, the 6-Bromo-pyridin-3-ylmethyl part of the molecule can be readily modified through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the compound's structural diversity and potentially enhancing its biological activity. Such modifications are frequently employed in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases.
The isopropyl-amino group also provides a platform for further derivatization. For instance, it can be converted into amides or esters, which are common pharmacophores in drug molecules. Additionally, this group can be used to link other bioactive moieties through amide or urea bonds, creating hybrid compounds with enhanced therapeutic potential. These strategies are particularly relevant in the design of small-molecule drugs targeting protein-protein interactions or enzyme inhibition.
From a biological perspective, the compound's structure suggests potential interactions with various cellular targets. The pyridine ring is known to be a common pharmacophore in many drugs due to its ability to interact with aromatic residues in proteins. The bromine atom on the pyridine ring may further modulate these interactions by introducing electrostatic or steric effects. Similarly, the isopropyl-amino group can engage in hydrogen bonding or ionic interactions with polar residues on biological targets.
Current research trends indicate that compounds featuring both bromine and amino groups are of particular interest in drug discovery. Bromine atoms are often used as handles for further functionalization via transition-metal catalysis, while amino groups provide opportunities for salt formation and improved solubility. The combination of these features makes 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol a versatile building block for medicinal chemists.
Moreover, advances in computational chemistry have enabled more efficient screening and design of such compounds. Molecular modeling techniques can predict how different modifications might affect the compound's binding affinity and selectivity towards specific targets. This approach has accelerated the drug discovery process significantly, allowing researchers to prioritize promising candidates based on their predicted biological activity.
In conclusion, 2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol represents a valuable asset in the chemical and biomedical research landscape. Its unique structural features offer multiple opportunities for chemical modification and biological exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
1353959-27-9 (2-[(6-Bromo-pyridin-3-ylmethyl)-isopropyl-amino]-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)